Cas no 32727-94-9 (Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1))

Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1) structure
32727-94-9 structure
Product Name:Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1)
CAS No:32727-94-9
MF:C8H10BrNO2
MW:232.074501514435
CID:320161
PubChem ID:11075264
Update Time:2025-04-19

Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-(2-methoxy-2-oxoethyl)-, bromide (1:1)
    • methyl 2-pyridin-1-ium-1-ylacetate,bromide
    • AGN-PC-0NFGX0
    • 32727-94-9
    • Carbomethoxymethylpyridinium bromide
    • (methoxycarbonylmethyl)pyridinium bromide
    • DTXSID30454335
    • SCHEMBL9080240
    • NSC86452
    • ABYLQACQTCXWEG-UHFFFAOYSA-M
    • NSC-86452
    • Inchi: 1S/C8H10NO2.BrH/c1-11-8(10)7-9-5-3-2-4-6-9;/h2-6H,7H2,1H3;1H/q+1;/p-1
    • InChI Key: ABYLQACQTCXWEG-UHFFFAOYSA-M
    • SMILES: [Br-].O(C)C(C[N+]1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 152.0712
  • Monoisotopic Mass: 230.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.18
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